Cas no 2228827-71-0 (2,2-dimethyl-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid)

2,2-Dimethyl-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid is a heterocyclic carboxylic acid derivative featuring a pyrrolopyridine core, which is of significant interest in medicinal chemistry and pharmaceutical research. Its rigid, fused-ring structure enhances binding affinity to biological targets, while the carboxylic acid moiety provides versatility for further derivatization. The compound's stability is attributed to the sterically hindered 2,2-dimethyl substitution, which mitigates unwanted metabolic degradation. This scaffold is particularly valuable in the development of kinase inhibitors and other small-molecule therapeutics, owing to its ability to modulate protein-protein interactions. Its synthetic accessibility and well-defined physicochemical properties make it a practical intermediate for drug discovery applications.
2,2-dimethyl-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid structure
2228827-71-0 structure
Product Name:2,2-dimethyl-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid
CAS No:2228827-71-0
MF:C12H14N2O2
MW:218.251762866974
CID:6128797
PubChem ID:165610132
Update Time:2025-06-13

2,2-dimethyl-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid
    • EN300-1761339
    • 2228827-71-0
    • 2,2-dimethyl-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid
    • Inchi: 1S/C12H14N2O2/c1-12(2,11(15)16)6-8-7-14-10-9(8)4-3-5-13-10/h3-5,7H,6H2,1-2H3,(H,13,14)(H,15,16)
    • InChI Key: IHHQPGDKPXNLCP-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C)CC1=CNC2C1=CC=CN=2)=O

Computed Properties

  • Exact Mass: 218.105527694g/mol
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 66Ų

2,2-dimethyl-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid Pricemore >>

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Additional information on 2,2-dimethyl-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid

Exploring the Potential of 2,2-dimethyl-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid (CAS No. 2228827-71-0) in Modern Research

The compound 2,2-dimethyl-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid (CAS No. 2228827-71-0) has garnered significant attention in the scientific community due to its unique structural properties and potential applications. This heterocyclic organic compound belongs to the pyrrolopyridine family, a class of molecules known for their versatility in pharmaceutical research and drug discovery. With the increasing demand for novel small-molecule therapeutics, researchers are actively exploring the bioactivity and mechanistic pathways of this compound.

One of the key reasons behind the growing interest in CAS No. 2228827-71-0 is its potential role in targeting protein-protein interactions (PPIs). PPIs are a hot topic in drug development, as they play a critical role in cellular signaling and disease progression. The pyrrolopyridine core of this compound offers a rigid scaffold that can be optimized for high-affinity binding to specific biological targets. Recent studies suggest that derivatives of this compound may exhibit kinase inhibitory activity, making them promising candidates for oncology research and immune modulation.

In addition to its pharmacological potential, 2,2-dimethyl-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid is also being investigated for its synthetic accessibility. Chemists are leveraging green chemistry principles to develop efficient and sustainable routes for its synthesis. This aligns with the broader trend in the chemical industry to reduce environmental impact while maintaining high-yield production. The compound's carboxylic acid functional group further enhances its utility, allowing for easy derivatization and conjugation with other molecular entities.

Another area of exploration for CAS No. 2228827-71-0 is its potential in central nervous system (CNS) disorders. The blood-brain barrier (BBB) permeability of pyrrolopyridine derivatives has been a subject of intense research, particularly in the context of neurodegenerative diseases like Alzheimer's and Parkinson's. Early-stage studies indicate that this compound's lipophilic properties and molecular weight may favor CNS penetration, opening new avenues for neurological drug development.

The rise of computational chemistry and AI-driven drug design has further accelerated the study of 2,2-dimethyl-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid. Researchers are using molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with various biological targets. These in silico approaches not only save time and resources but also provide valuable insights into the compound's structure-activity relationship (SAR).

From a commercial perspective, the demand for high-purity research chemicals like CAS No. 2228827-71-0 is on the rise. Pharmaceutical companies and contract research organizations (CROs) are seeking reliable suppliers to support their preclinical studies. Quality control and analytical characterization (e.g., HPLC, NMR, and mass spectrometry) are critical to ensuring the compound's suitability for biological assays and in vivo testing.

In conclusion, 2,2-dimethyl-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid represents a fascinating intersection of chemical innovation and therapeutic potential. Its applications span drug discovery, material science, and biotechnology, making it a compound worth watching in the coming years. As research continues to uncover its full capabilities, this molecule may well become a cornerstone in the development of next-generation small-molecule drugs.

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